molecular formula C15H10Cl2N2OS B6120328 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone

2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone

Cat. No. B6120328
M. Wt: 337.2 g/mol
InChI Key: HYDKDXKEVLDPEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, commonly known as DCBQ, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DCBQ is a quinazolinone derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Biological Activities

  • Synthesis Techniques : 4(3H)-quinazolinones, including 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, are synthesized using various methods, contributing to medicinal chemistry and pharmaceutical research (He, Li, Chen, & Wu, 2014).
  • Antimicrobial Activities : Novel derivatives of 4(3H)-quinazolinones have demonstrated significant antimicrobial activities, indicating their potential as antimicrobial agents (Yan, Lv, Du, Gao, Huang, & Bao, 2016).

Biological and Medicinal Applications

  • Antitumor Properties : Certain 4(3H)-quinazolinone derivatives, like 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, have been found to possess antitumor properties, making them valuable in cancer research (Al-Obaid et al., 2009).
  • Bioactivity Enhancement : Researchers have been modifying the quinazolinone nucleus to enhance its bioactivity, creating new potential medicinal agents (Tiwary, Pradhan, Nanda, & Chakraborty, 2016).
  • Molecular Modeling for Antitumor Agents : The synthesis of new quinazolinone derivatives and their evaluation as antitumor agents have been aided by molecular modeling, providing insights into their pharmacophoric requirements (Al-Obaid et al., 2009).

Potential Neurological Applications

  • Monoamine Oxidase Inhibitors : Some quinazolinone derivatives, including those related to 2-[(3,4-dichlorobenzyl)thio]-4(3H)-quinazolinone, have been evaluated as monoamine oxidase inhibitors, suggesting their potential in treating neurodegenerative disorders (Qhobosheane, Petzer, Petzer, & Legoabe, 2018).

Green Chemistry Applications

  • Green Synthesis Methods : Innovations in the synthesis of 4(3H)-quinazolinones include green chemistry approaches, such as using silica-supported Preyssler nanoparticles under ultrasonic irradiation, which contributes to more sustainable pharmaceutical manufacturing processes (Heravi et al., 2009).

properties

IUPAC Name

2-[(3,4-dichlorophenyl)methylsulfanyl]-3H-quinazolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10Cl2N2OS/c16-11-6-5-9(7-12(11)17)8-21-15-18-13-4-2-1-3-10(13)14(20)19-15/h1-7H,8H2,(H,18,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HYDKDXKEVLDPEC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)NC(=N2)SCC3=CC(=C(C=C3)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10Cl2N2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(3,4-dichlorobenzyl)sulfanyl]quinazolin-4(3H)-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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